Cas no 2227818-41-7 (rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline)

• Product Name: rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline
• CAS No: 2227818-41-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5940495
• PubChem ID: 165678889
• Update Time: 2025-05-24

rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1833428
• rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline
• 2227818-41-7

• Inchi： 1S/C13H20N2/c1-13(2)11(12(13)14)9-5-7-10(8-6-9)15(3)4/h5-8,11-12H,14H2,1-4H3/t11-,12-/m1/s1
• InChI Key： YTEUNHZTDIMNAF-VXGBXAGGSA-N
• SMILES： N[C@@H]1[C@@H](C2C=CC(=CC=2)N(C)C)C1(C)C

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline

Recent Advances in the Study of rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline (CAS: 2227818-41-7)

In recent years, the compound rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline (CAS: 2227818-41-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dimethylaniline moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antiviral and anticancer agents. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline. One notable investigation, published in the Journal of Medicinal Chemistry, demonstrated its efficacy as a potent inhibitor of viral replication in vitro. The study employed high-throughput screening and molecular docking techniques to identify the compound's interaction with key viral proteins, revealing a high binding affinity and specificity. These findings suggest its potential as a lead compound for the development of next-generation antiviral therapies.

In addition to its antiviral properties, rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline has also been explored for its anticancer effects. A recent preclinical study highlighted its ability to induce apoptosis in cancer cells by modulating specific signaling pathways, such as the PI3K/AKT/mTOR axis. The compound's unique structural features, including the cyclopropyl ring, were found to enhance its stability and bioavailability, making it a promising candidate for further drug development. Researchers are currently optimizing its pharmacokinetic properties to improve its therapeutic index.

The synthesis and characterization of rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline have also been a focal point of recent research. Advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, have been employed to produce the compound with high enantiomeric purity and yield. These advancements not only facilitate large-scale production but also enable the exploration of its derivatives for enhanced biological activity. Analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in verifying the compound's structural integrity and purity.

Despite these promising developments, challenges remain in the clinical translation of rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline. Issues such as potential toxicity, drug resistance, and formulation stability need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials. Future research directions may include the exploration of combination therapies and the development of targeted delivery systems to maximize its therapeutic potential.

In conclusion, rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-dimethylaniline (CAS: 2227818-41-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Continued investigation and innovation will be crucial in unlocking its full clinical utility and addressing the unmet medical needs in antiviral and anticancer therapy.